Cas no 1806476-76-5 (5-Fluoropyrimidine-4-acetonitrile)
1806476-76-5 structure
Product Name:5-Fluoropyrimidine-4-acetonitrile
CAS No:1806476-76-5
MF:C6H4FN3
MW:137.114463806152
CID:4815953
Update Time:2025-07-30
5-Fluoropyrimidine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoropyrimidine-4-acetonitrile
-
- Inchi： 1S/C6H4FN3/c7-5-3-9-4-10-6(5)1-2-8/h3-4H,1H2
- InChI Key： QJVMRODQLTWJEE-UHFFFAOYSA-N
- SMILES： FC1=CN=CN=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- XLogP3: 0
- Topological Polar Surface Area: 49.6
5-Fluoropyrimidine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001898-250mg |
5-Fluoropyrimidine-4-acetonitrile |
1806476-76-5 | 98% | 250mg |
$849.59 | 2022-03-31 | |
| Alichem | A039001898-500mg |
5-Fluoropyrimidine-4-acetonitrile |
1806476-76-5 | 98% | 500mg |
$1,212.63 | 2022-03-31 | |
| Alichem | A039001898-1g |
5-Fluoropyrimidine-4-acetonitrile |
1806476-76-5 | 98% | 1g |
$1,963.52 | 2022-03-31 |
5-Fluoropyrimidine-4-acetonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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